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Compound of Interest

Compound Name: JNJ-26993135

Cat. No.: B1673010

Technical Support Center: JNJ-26993135

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and use of JNJ-26993135, a potent
and selective leukotriene A4 hydrolase (LTA4H) inhibitor.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended long-term storage conditions for JINJ-26993135 solid powder?

For long-term storage of INJ-26993135 as a solid powder, it is recommended to store it at
-20°C for months to years. For short-term storage, such as days to weeks, it can be kept at O-
4°C. The compound should be stored in a dry and dark environment.[1]

Q2: How should | store JNJ-26993135 once it is dissolved in a solvent?

Stock solutions of INJ-26993135, typically prepared in DMSO, should be stored at -20°C for
long-term storage (months). For short-term storage (days to weeks), they can be kept at 0-4°C.
[1] Some sources also suggest storing solutions at -80°C. To ensure the stability of the
compound, it is crucial to use tightly sealed containers and avoid repeated freeze-thaw cycles.

Q3: What is the shelf life of INJ-269931357

When stored properly under the recommended conditions, JINJ-26993135 is expected to have
a shelf life of over 3 years.[1]
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Q4: In which solvent is INJ-26993135 soluble?
JNJ-26993135 is soluble in DMSO.[1]
Q5: What is the mechanism of action of INJ-269931357

JNJ-26993135 is a potent and selective inhibitor of leukotriene A4 hydrolase (LTA4H).[1][2]
LTA4H is a key enzyme in the biosynthesis of leukotriene B4 (LTB4), a pro-inflammatory
mediator.[3][4] By inhibiting LTA4H, JNJ-26993135 blocks the conversion of leukotriene A4
(LTA4) to LTB4, thereby reducing inflammation.[3]
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Issue

Potential Cause

Recommended Solution

Inconsistent or no inhibitory
activity observed in

experiments.

Compound Degradation:
Improper storage conditions
(e.g., exposure to light,
moisture, or frequent freeze-
thaw cycles) may have led to
the degradation of JNJ-
26993135.

1. Ensure the compound has
been stored according to the
recommended guidelines
(-20°C for long-term, protected
from light and moisture).2.
Prepare fresh stock solutions
from a new vial of the
compound.3. Aliquot stock
solutions to minimize freeze-

thaw cycles.

Low Compound Solubility: The
compound may not be fully
dissolved in the experimental
buffer, leading to a lower

effective concentration.

1. Ensure the final
concentration of the solvent
(e.g., DMSO) in the assay is
compatible with the
experimental system and does
not exceed recommended
limits (typically <0.5%).2.
Gently warm the solution and
vortex to ensure complete
dissolution before adding to

the assay.

High background signal in

cellular assays.

Solvent Toxicity: The solvent
used to dissolve JNJ-

26993135 (e.g., DMSO) may
be causing cellular toxicity at

the concentration used.

1. Run a vehicle control with
the same concentration of the
solvent to assess its effect on
the cells.2. Reduce the final
concentration of the solvent in

the assay medium.

Variability between replicate

wells in an in vitro assay.

Inaccurate Pipetting: Small
volumes of concentrated stock
solutions can be difficult to

pipette accurately.

1. Use calibrated pipettes and
appropriate tips.2. Prepare an
intermediate dilution of the

stock solution to increase the
volume being pipetted for the

final assay concentration.
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Dual Enzymatic Activity of
LTA4H: LTA4H has both
epoxide hydrolase and
aminopeptidase activities.
Unexpected off-target effects. o ]
Inhibition of both might lead to
unforeseen biological
consequences in certain

experimental models.[5]

1. Review literature for known
effects of dual LTA4H inhibition
in your specific model
system.2. Consider using
control compounds with
different selectivity profiles if

available.

Quantitative Data Summary

Table 1: Storage Conditions for JNJ-26993135

Form Storage Duration Temperature

Additional Notes

Short-term (days to

Store in a dry and

Solid Powder 0-4°C ]

weeks) dark environment.[1]
Long-term (months to 20 °C Store in a dry and
years) dark environment.[1]
In Solution (e.g., Short-term (days to 0.4°C Use tightly sealed
DMSO) weeks) containers.[1]

Aliquot to avoid

Long-term (months) -20 °C repeated freeze-thaw

cycles.[1]

Experimental Protocols

Preparation of JNJ-26993135 Stock Solution

e Materials:
o JNJ-26993135 solid powder
o Anhydrous DMSO

o Sterile, tightly sealed vials
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e Procedure:
1. Allow the vial of INJ-26993135 to equilibrate to room temperature before opening.

2. Based on the molecular weight of INJ-26993135 (368.45 g/mol ), calculate the volume of
DMSO required to achieve the desired stock concentration (e.g., 10 mM).

3. Add the calculated volume of anhydrous DMSO to the vial containing the INJ-26993135
powder.

4. Vortex the solution until the compound is completely dissolved. Gentle warming may be

applied if necessary.

5. Aliquot the stock solution into smaller volumes in sterile, tightly sealed vials to minimize

freeze-thaw cycles.

6. Store the aliquots at -20°C for long-term use.

In Vitro LTA4H Enzyme Inhibition Assay

This protocol is a general guideline for an in vitro assay to determine the inhibitory activity of
JNJ-26993135 on LTA4H.

o Materials:
o Recombinant human LTA4H
o Leukotriene A4 (LTA4) substrate
o JNJ-26993135 stock solution
o Assay buffer (e.g., 10 mM sodium phosphate, pH 7.4)
o Quenching solution (e.g., methanol)
o 96-well plate

o |Incubator
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o

Plate reader for HPLC-UV or LC-MS/MS analysis

e Procedure:

. Prepare serial dilutions of INJ-26993135 in the assay buffer to achieve a range of final

concentrations.

. In a 96-well plate, add the diluted INJ-26993135 or vehicle control (DMSO) to the

respective wells.

. Add the recombinant human LTA4H enzyme to each well and pre-incubate for a specified

time (e.g., 15 minutes) at the desired temperature (e.g., 37°C).

. Initiate the enzymatic reaction by adding the LTA4 substrate to each well.
. Incubate the plate for a defined period (e.g., 10 minutes) at the same temperature.
. Stop the reaction by adding a quenching solution (e.g., methanol).

. Analyze the formation of the product, leukotriene B4 (LTB4), using a suitable analytical

method such as HPLC-UV or LC-MS/MS.

. Calculate the percent inhibition for each concentration of JINJ-26993135 and determine

the IC50 value.

Cellular Leukotriene B4 (LTB4) Production Assay

This protocol provides a general method to assess the effect of INJ-26993135 on LTB4

production in a cellular context.

o Materials:

o

[e]

(¢]

[¢]

Cells capable of producing LTB4 (e.g., neutrophils, macrophages)
Cell culture medium
JNJ-26993135 stock solution

Stimulant for LTB4 production (e.g., calcium ionophore A23187)
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o ELISA kit for LTB4 quantification[6][7][8][9]
o 96-well cell culture plate

o CO2 incubator

e Procedure:

1. Seed the cells in a 96-well cell culture plate and allow them to adhere overnight in a CO2
incubator.

2. The next day, replace the medium with fresh medium containing various concentrations of
JNJ-26993135 or a vehicle control.

3. Pre-incubate the cells with the compound for a specified time (e.g., 1 hour).

4. Stimulate the cells with an appropriate agonist (e.g., calcium ionophore A23187) to induce
LTB4 production.

5. Incubate for a defined period (e.g., 30 minutes).
6. Collect the cell culture supernatant.

7. Quantify the amount of LTB4 in the supernatant using a commercially available LTB4
ELISA kit, following the manufacturer's instructions.

8. Determine the effect of INJ-26993135 on LTB4 production and calculate the IC50 value.

Visualizations

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://resources.rndsystems.com/pdfs/datasheets/kge006.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/975/064/cs0220bul.pdf
https://resources.rndsystems.com/pdfs/datasheets/kge006b.pdf
https://content.abcam.com/content/dam/abcam/product/documents/133/ab133040/Leukotriene-B-sub-4-sub-ELISA-Kit-protocol-book-v5d-ab133040%20(website).pdf
https://www.benchchem.com/product/b1673010?utm_src=pdf-body
https://www.benchchem.com/product/b1673010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Cytosol

INJ-26993135 gttt Leukotriene A4
Hydrolase (LTA4H)

5-LOX Activating
Protein (FLAP)
5-Lipoxygenase
(5-LOX)
Cell Membrane

Membrane_Phospholipids | CPLAZ | Arachidonic_Acid

e Leukotriene C4
(LTC4)

Leukotriene B4
(LTB4)

Extracellular Space

Binds to BLT receptors [T

5-LOX/FLAP

Leukotriene A4
(LTA4)

Click to download full resolution via product page

Caption: The Leukotriene Signaling Pathway and the inhibitory action of INJ-26993135 on
LTA4H.
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Caption: A typical experimental workflow for evaluating the effect of INJ-26993135 on cellular
LTB4 production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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